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Compound of Interest

Compound Name: Nickel oxalate dihydrate

Cat. No.: B12335389

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of nickel
oxalate dihydrate (NiC204:-2H20) in various solvents. This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and other
relevant fields, offering detailed data, experimental protocols, and insights into the dissolution
behavior of this compound.

Introduction

Nickel oxalate dihydrate is a light green crystalline solid that is sparingly soluble in water and
generally insoluble in most organic solvents.[1] Its solubility is significantly influenced by the
chemical nature of the solvent, particularly in acidic and ammoniacal solutions where it
undergoes chemical reactions leading to dissolution. Understanding the solubility
characteristics of nickel oxalate dihydrate is crucial for its application in various fields,
including catalyst synthesis, materials science, and hydrometallurgy.

Quantitative Solubility Data

The solubility of nickel oxalate dihydrate in different solvent systems is summarized in the
tables below. This data has been compiled from various scientific sources to provide a
comparative overview.

Table 1: Solubility of Nickel Oxalate Dihydrate in Water
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i Molar -
Temperature Solubility ( . Solubility
Solubility pKsp
(°C) g/100 mL) Product (Ksp)
(mol/L)
25 0.00118 6.46 x 10> 4.17 x 1010 9.38

Note: The solubility in water is very low. The pKsp value of 9.4 is commonly cited, leading to a
calculated Ksp of approximately 3.98 x 1071°,[2] A reported solubility is 0.0118 g/L.[3]

Table 2: Qualitative and Semi-Quantitative Solubility in Various Solvents

Solvent Solubility Description Remarks

) Generally insoluble in common
Organic Solvents Insoluble .
organic solvents.[1]

) Dissolves with decomposition
Acids (general) Soluble ]
of the oxalate ion.[2][4]

The dissolution rate is
o influenced by acid
Sulfuric Acid Soluble )
concentration and

temperature.

Dissolution occurs with the
Hydrochloric Acid Soluble formation of nickel chloride

complexes.

o ) Acts as an oxidizing acid,
Nitric Acid Soluble o _ _
facilitating dissolution.

Dissolves due to the formation
Ammonia Solutions Soluble of soluble nickel-ammine

complexes.[2]

Further research is required to populate this table with specific quantitative data for various
concentrations and temperatures of acidic and ammoniacal solutions.
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Dissolution Mechanisms and Pathways

The dissolution of nickel oxalate dihydrate in acidic and ammoniacal solutions involves
distinct chemical transformations.

Dissolution in Acidic Solutions

In acidic media, the oxalate anion (C20427) is protonated, leading to the decomposition of the
nickel oxalate salt and the formation of soluble nickel ions (Ni2*) and oxalic acid (H2C20a4) or its

H+(aq) Protonation »| H2C204(aq)

Ni*2+(aq)

protonated forms.

Dissolution

NiC204-2H20(s)

H20(l)
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Caption: Dissolution pathway of nickel oxalate dihydrate in acidic solutions.

Dissolution in Ammonia Solutions

In aqueous ammonia, nickel oxalate dihydrate dissolves through the formation of soluble
hexaamminenickel(ll) complexes, [Ni(NHs)e]>*. The ammonia molecules act as ligands,
coordinating with the nickel(ll) ions and shifting the solubility equilibrium.
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Caption: Dissolution pathway of nickel oxalate dihydrate in ammonia solutions.

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of sparingly soluble salts like nickel oxalate dihydrate
requires precise experimental techniques. Below are generalized protocols that can be adapted
for this purpose.

General Shake-Flask Method

This gravimetric method is a standard approach for determining the solubility of a compound in
a specific solvent at a given temperature.
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Preparation

Add excess NiC204-2H20 to solvent

'

Seal container

Equilibration

Agitate at constant temperature

'

Allow to settle

Anavsis

Withdraw a known volume of supernatant

'

Filter the solution

i

Evaporate solvent

'

Weigh the residue

i

Calculate solubility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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